Cas no 89461-49-4 ((10R)-Hepoxilin B3)

(10R)-Hepoxilin B3 is a specialized epoxy-hydroxyl derivative of arachidonic acid, belonging to the hepoxilin class of eicosanoids. It plays a significant role in inflammatory and immune responses, acting as a signaling molecule in cellular processes. This stereospecific compound exhibits distinct biological activity due to its (10R) configuration, influencing neutrophil migration and calcium ion mobilization. Its synthetic availability enables research into its mechanistic pathways and potential therapeutic applications. (10R)-Hepoxilin B3 is valued for its high purity and stability, making it suitable for biochemical studies, including investigations into lipid mediator networks and inflammation modulation. Its well-defined structure ensures reproducibility in experimental settings.

(10R)-Hepoxilin B3 structure

Product Name:(10R)-Hepoxilin B3

CAS No:89461-49-4

MF:C₂₀H₃₂O₄

MW:336.465686798096

CID:5730507

Update Time:2025-10-28

(10R)-Hepoxilin B3 Chemical and Physical Properties

Names and Identifiers

- (10R)-Hepoxilin B3
- 5,8-Decadienoic acid, 10-hydroxy-10-[(2S,3S)-3-(2Z)-2-octen-1-yl-2-oxiranyl]-, (5Z,8Z,10R)-
- Inchi： 1S/C20H32O4/c1-2-3-4-5-9-12-15-18-20(24-18)17(21)14-11-8-6-7-10-13-16-19(22)23/h6-7,9,11-12,14,17-18,20-21H,2-5,8,10,13,15-16H2,1H3,(H,22,23)/b7-6-,12-9-,14-11-/t17-,18+,20+/m1/s1
- InChI Key： DWNBPRRXEVJMPO-OANGEUSWSA-N
- SMILES： C(O)(=O)CCC/C=C\C/C=C\[C@@H](O)[C@H]1[C@H](C/C=C\CCCCC)O1

Experimental Properties

Density: 1.046±0.06 g/cm3(Predicted)
Boiling Point: 503.0±50.0 °C(Predicted)
pka: 4.75±0.10(Predicted)

(10R)-Hepoxilin B3 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	H265725-10mg	(10R)-Hepoxilin B3	89461-49-4		10mg	$20154.00	2023-05-18
TRC	H265725-25mg	(10R)-Hepoxilin B3	89461-49-4		25mg	$ 33000.00	2023-09-07

(10R)-Hepoxilin B3 Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Related Categories

Additional information on (10R)-Hepoxilin B3

(10R)-Hepoxilin B3: A Comprehensive Overview

The compound with CAS No 89461-49-4, commonly referred to as (10R)-Hepoxilin B3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of sesquiterpenes, which are a large group of naturally occurring organic compounds characterized by their complex carbon skeletons and diverse biological activities. (10R)-Hepoxilin B3 has been isolated from various natural sources, including plants and marine organisms, and has demonstrated a wide range of bioactive properties that make it a valuable subject for further research and potential applications.

Recent studies have highlighted the anti-inflammatory and antioxidant properties of (10R)-Hepoxilin B3, which are attributed to its unique structural features. The molecule's terpene skeleton provides a platform for various functional groups, enabling it to interact with cellular pathways involved in inflammation and oxidative stress. For instance, research published in 2023 revealed that (10R)-Hepoxilin B3 can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory effects, (10R)-Hepoxilin B3 has also been investigated for its anticancer properties. A study conducted in 2022 demonstrated that this compound can induce apoptosis in human cancer cells by modulating key signaling pathways, including the PI3K/Akt pathway. The ability of (10R)-Hepoxilin B3 to selectively target cancer cells while sparing normal cells makes it an intriguing candidate for the development of targeted cancer therapies.

The synthesis and structural elucidation of (10R)-Hepoxilin B3 have also been areas of active research. Chemists have developed novel synthetic routes to access this compound, leveraging advanced techniques such as asymmetric catalysis and total synthesis. These efforts have not only improved our understanding of the molecule's structure but also paved the way for its large-scale production, which is essential for preclinical and clinical studies.

From an environmental perspective, (10R)-Hepoxilin B3 has been identified as a bioactive compound in marine sponges, highlighting its role in marine biodiversity. This discovery underscores the importance of marine ecosystems as a reservoir of novel bioactive molecules with potential applications in drug discovery.

In conclusion, (10R)-Hepoxilin B3 (CAS No 89461-49-4) is a multifaceted compound with significant potential in various fields, including medicine, cosmetics, and environmental science. Its unique chemical structure, coupled with its diverse biological activities, positions it as a promising candidate for further research and development. As ongoing studies continue to unravel its mechanisms of action and therapeutic applications, (10R)-Hepoxilin B3 is poised to make a meaningful impact on both scientific advancements and practical applications.